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Compound of Interest

Compound Name: Methyl 4-O-feruloylquinate

Cat. No.: B13429824 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Methyl 4-O-feruloylquinate, a chemical compound utilized in

various research applications, requires careful disposal due to its potential hazards. This guide

provides a procedural, step-by-step plan for its safe disposal.

Hazard Profile and Safety Precautions

According to safety data sheets, Methyl 4-O-feruloylquinate is classified as a hazardous

substance. It can be harmful if swallowed, cause skin and serious eye irritation, and may lead

to respiratory irritation[1][2][3][4]. Therefore, all personnel handling this compound must be

thoroughly familiar with its hazard profile and adhere to the required personal protective

equipment (PPE) protocols to minimize exposure risks[5].

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Methyl 4-O-feruloylquinate to ensure personal

safety.
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Protection Type Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166[5].

Skin Protection

Handle with gloves. Contaminated gloves

should be disposed of after use in accordance

with applicable laws and good laboratory

practices. Wear appropriate protective clothing

to prevent skin exposure[5].

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use. Use only in a

well-ventilated area[5].

Step-by-Step Disposal Protocol
The disposal of Methyl 4-O-feruloylquinate must be conducted as hazardous waste and in

strict accordance with local, state, and federal regulations[1]. This substance should be

disposed of through a licensed professional waste disposal service[1]. Under no circumstances

should it be disposed of down the drain or in regular trash, as this can lead to environmental

contamination[1].

Waste Segregation and Collection
Proper segregation of waste is the first critical step in the disposal process.

Solid Waste:

Collect all solid Methyl 4-O-feruloylquinate waste, including contaminated consumables

such as weigh boats and pipette tips, in a dedicated, clearly labeled, and sealed

hazardous waste container[1].
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The container must be kept closed when not in use[1].

Liquid Waste:

Solutions containing Methyl 4-O-feruloylquinate should be collected in a separate,

sealed, and appropriately labeled hazardous waste container[1].

Avoid mixing with other chemical waste streams unless compatibility has been

confirmed[1].

Contaminated Materials:

Any materials used for cleaning spills, such as absorbent pads or wipes, must be collected

and disposed of as solid hazardous waste[1].

Storage of Hazardous Waste
Proper storage of the collected waste is crucial to maintain a safe laboratory environment.

Store the sealed hazardous waste containers in a designated, well-ventilated waste

accumulation area[1].

Ensure containers are clearly labeled with the contents ("Hazardous Waste: Methyl 4-O-
feruloylquinate") and the associated hazards.

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate all non-essential personnel from the spill area[5].

Ensure the area is adequately ventilated[5].

Personnel involved in the cleanup must wear the appropriate PPE as detailed in the table

above[1].

For liquid spills, use an inert absorbent material like vermiculite, sand, or earth to contain the

spill[1].
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For solid spills, carefully sweep up the material and place it in the designated solid

hazardous waste container. Avoid creating dust[5].

Collect the absorbed material and contaminated cleaning supplies and place them into the

hazardous waste container[1].

Final Disposal
The final step involves the removal and processing of the hazardous waste.

Arrange for the collection of the hazardous waste containers by a licensed environmental

waste management company[1].

Do not attempt to treat or dispose of the chemical waste through standard laboratory or

municipal waste systems.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for Methyl 4-O-
feruloylquinate.
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Caption: Disposal workflow for Methyl 4-O-feruloylquinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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